Cas no 2227901-58-6 ((2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine)

• Product Name: (2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine
• CAS No: 2227901-58-6
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 5926107
• PubChem ID: 165660681
• Update Time: 2025-05-22

(2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine
• EN300-1919856
• 2227901-58-6

• Inchi： 1S/C8H12BrNS/c1-5-4-11-7(8(5)9)3-6(2)10/h4,6H,3,10H2,1-2H3/t6-/m0/s1
• InChI Key： DWVQCWCJGHXBFY-LURJTMIESA-N
• SMILES： BrC1C(C)=CSC=1C[C@H](C)N

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine

Compound CAS No. 2227901-58-6: (2S)-1-(3-Bromo-4-Methylthiophen-2-yl)Propan-2-Amine

The compound (2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine (CAS No. 2227901-58-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically a secondary amine, and contains a thiophene ring system, which is known for its aromaticity and stability. The presence of a bromine atom at the 3-position of the thiophene ring introduces additional electronic effects, making this compound unique in terms of reactivity and potential applications.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry due to their ability to modulate various biological pathways. The (S)-configuration at the chiral center of this compound adds another layer of complexity, as stereochemistry often plays a critical role in determining pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This stereochemical feature makes it a promising candidate for enantioselective synthesis and drug development.

The synthesis of (2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly asymmetric catalysis to achieve the desired stereochemistry. Researchers have explored various strategies to optimize the synthesis pathway, focusing on improving yield and enantiomeric excess (ee). For instance, the use of chiral catalysts such as proline derivatives or organocatalysts has shown promise in achieving high ee values during the formation of the chiral center.

In terms of pharmacological activity, this compound has been studied for its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cell signaling pathways, making them attractive targets for therapeutic interventions in diseases such as cancer and inflammatory disorders. The bromine substituent on the thiophene ring contributes to the molecule's ability to bind to kinase active sites through halogen bonding interactions. Recent computational studies using molecular docking have revealed favorable binding affinities for this compound against several kinases, suggesting its potential as a lead compound for drug discovery.

Moreover, the methyl group attached to the thiophene ring enhances the lipophilicity of the molecule, which is crucial for its permeability across biological membranes. This property is particularly advantageous in drug design, where achieving an optimal balance between hydrophilicity and lipophilicity is essential for bioavailability. The combination of stereochemistry and substituent effects makes this compound a valuable tool for studying structure-activity relationships (SAR) in medicinal chemistry.

Another area of interest lies in the electrochemical properties of this compound. Thiophene derivatives are known for their applications in organic electronics due to their conjugated π-systems. The presence of electron-withdrawing groups like bromine can modulate the electronic properties of the thiophene ring, making it suitable for use in materials science applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent advancements in materials chemistry have explored similar compounds for their potential in flexible electronics and energy storage devices.

From an environmental perspective, understanding the degradation pathways of (2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as photolysis or microbial degradation, this compound undergoes cleavage at specific positions, leading to less complex byproducts. These findings are important for ensuring sustainable chemical practices and minimizing environmental hazards associated with its production and use.

In conclusion, (2S)-1-(3-bromo-4-methylthiophen-2-yl)propan-2-amine (CAS No. 2227901-58-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and substituent effects make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands out as a valuable asset in modern chemical science.